5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 3-(4-methylsulfonylphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C14H11F3O4S/c1-22(19,20)13-4-2-9(3-5-13)10-6-11(18)8-12(7-10)21-14(15,16)17/h2-8,18H,1H3
• InChI Key: UNYANWZOPUSBHW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C14H11F3O4S
• DSSTOX Substance ID: DTXSID00686727
• Molecular Weight: 332.30 g/mol
• CAS RN: 1262004-64-7

Description

5-(4-Methylsulfonylphenyl)-3-trifluoromethoxyphenol (also known as 5-MSTFP) is a synthetic compound with a broad range of applications in scientific research. It has been used as an inhibitor of cytochrome P450 (CYP) enzymes, as a reagent in organic synthesis, and as an antioxidant. 5-MSTFP is a white, crystalline solid with a melting point of 135°C and a boiling point of 267°C. It is soluble in water and has a molecular weight of 268.3 g/mol.

Scientific Research Applications

5-MSTFP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as an inhibitor of CYP enzymes, and as an antioxidant. 5-MSTFP has also been used to study the mechanisms of drug metabolism and to study the effects of environmental pollutants on human health.

Mechanism of Action

5-MSTFP has been shown to inhibit the activity of CYP enzymes, which are involved in the metabolism of drugs and other xenobiotics. The mechanism of action of 5-MSTFP is not fully understood, but it is believed to involve the binding of the compound to the active site of the enzyme, resulting in a decrease in the enzyme's activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-MSTFP are not fully understood. In vitro studies have shown that 5-MSTFP can inhibit the activity of CYP enzymes, resulting in decreased drug metabolism. In vivo studies have shown that 5-MSTFP can reduce the toxicity of certain drugs, but can also increase the toxicity of other drugs.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-MSTFP in laboratory experiments is that it is a relatively inexpensive and readily available reagent. It is also relatively stable and can be stored for long periods of time. However, 5-MSTFP can be toxic and should be handled with care. Additionally, it can interact with other compounds and may interfere with the results of certain experiments.

Future Directions

There are many potential future directions for research involving 5-MSTFP. These include further studies on the mechanism of action of the compound, as well as its effects on drug metabolism and toxicity. Additionally, further research could be conducted on the use of 5-MSTFP as an antioxidant and its potential applications in the treatment of diseases. Finally, further studies could be conducted to examine the potential toxic effects of 5-MSTFP, as well as its potential interactions with other compounds.

Synthesis Methods

5-MSTFP can be synthesized by the reaction of 4-methylsulfonylphenol and 3-trifluoromethoxyphenol in the presence of an acid catalyst. The reaction is conducted in a solvent, such as acetonitrile or dimethyl sulfoxide (DMSO). The reaction is typically carried out at room temperature, but can be conducted at higher temperatures if desired.